Cas no 1803754-96-2 (Methyl 3-cyano-6-formyl-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-6-formyl-2-nitrobenzoate
• CAS No: 1803754-96-2
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952400
• Update Time: 2025-06-10

Methyl 3-cyano-6-formyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-formyl-2-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)8-7(5-13)3-2-6(4-11)9(8)12(15)16/h2-3,5H,1H3
• InChI Key： HNNLNLOMLQCMJL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=O)=CC=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 3-cyano-6-formyl-2-nitrobenzoate

Methyl 3-cyano-6-formyl-2-nitrobenzoate (CAS No. 1803754-96-2): An Overview of Its Structure, Properties, and Applications

Methyl 3-cyano-6-formyl-2-nitrobenzoate (CAS No. 1803754-96-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive functional groups, including a cyano group, a formyl group, and a nitro group, which contribute to its reactivity and utility in synthetic chemistry.

The molecular formula of Methyl 3-cyano-6-formyl-2-nitrobenzoate is C₁₀H₇N₂O₅, and its molecular weight is approximately 231.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its structural complexity and the presence of multiple functional groups make it an attractive starting material for the synthesis of more complex molecules.

One of the key features of Methyl 3-cyano-6-formyl-2-nitrobenzoate is its reactivity. The cyano group (CN) is known for its ability to participate in various nucleophilic addition reactions, making it useful in the synthesis of nitriles and amides. The formyl group (CHO) can undergo reduction to form alcohols or oxidation to form carboxylic acids, providing additional synthetic versatility. The nitro group (NO₂) can be reduced to amino groups (NH₂), which are essential building blocks in the synthesis of amino acids and other nitrogen-containing compounds.

In the context of pharmaceutical research, Methyl 3-cyano-6-formyl-2-nitrobenzoate has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel anticancer agents and anti-inflammatory drugs. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from Methyl 3-cyano-6-formyl-2-nitrobenzoate, which exhibited potent cytotoxic activity against various cancer cell lines. These findings highlight the compound's potential as a lead molecule for further drug discovery efforts.

Beyond pharmaceutical applications, Methyl 3-cyano-6-formyl-2-nitrobenzoate has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials with applications in electronics and energy storage. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced electrical conductivity. These polymers have shown promise in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs).

The synthetic accessibility of Methyl 3-cyano-6-formyl-2-nitrobenzoate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the reaction of 3-cyano-6-formylsalicylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity product with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, Methyl 3-cyano-6-formyl-2-nitrobenzoate has been studied for its environmental impact. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Research has shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use.

The future prospects for Methyl 3-cyano-6-formyl-2-nitrobenzoate are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other areas. Collaborative efforts between academia and industry are expected to drive innovation and bring new products based on this compound to market.

In conclusion, Methyl 3-cyano-6-formyl-2-nitrobenzoate (CAS No. 1803754-96-2) is a multifaceted organic compound with a wide range of applications due to its unique chemical structure and reactivity. Its potential as an intermediate in pharmaceutical synthesis, a building block for functional materials, and a starting material for advanced chemical research makes it an important molecule for scientists and researchers across various disciplines.